Cas no 1246820-27-8 (Vatalanib-d4 Dihydrochloride)

• Product Name: Vatalanib-d4 Dihydrochloride
• CAS No: 1246820-27-8
• MF: C₂₀H₁₅ClN₄
• MW: 350.837549448013
• CID: 1073621
• PubChem ID: 49849406
• Update Time: 2025-06-08

Vatalanib-d4 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2H4]-Vatalanib
• Vatalanib-d4 Dihydrochloride
• N-(4-chloro-2,3,5,6-tetradeuteriophenyl)-4-(pyridin-4-ylmethyl)phthalazin-1-amine
• DTXSID40678666
• N-(4-Chlorophenyl-d4)-4-(4-pyridinylmethyl)-1-phthalazinamine Dihydrochloride; CGP-79787-d4;
• 1246820-27-8
• N-[4-Chloro(~2~H_4_)phenyl]-4-[(pyridin-4-yl)methyl]phthalazin-1-amine

• Inchi： 1S/C20H15ClN4/c21-15-5-7-16(8-6-15)23-20-18-4-2-1-3-17(18)19(24-25-20)13-14-9-11-22-12-10-14/h1-12H,13H2,(H,23,25)/i5D,6D,7D,8D
• InChI Key： YCOYDOIWSSHVCK-KDWZCNHSSA-N
• SMILES： ClC1C([2H])=C([2H])C(=C([2H])C=1[2H])NC1=C2C=CC=CC2=C(CC2C=CN=CC=2)N=N1

Computed Properties

• Exact Mass: 350.1236312g/mol
• Monoisotopic Mass: 350.1236312g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.7Ų

Additional information on Vatalanib-d4 Dihydrochloride

Professional Introduction to Vatalanib-d4 Dihydrochloride (CAS No: 1246820-27-8)

Vatalanib-d4 Dihydrochloride, a derivative of the well-known compound Vatalanib, is a significant molecule in the realm of pharmaceutical research and development. With the CAS number 1246820-27-8, this compound has garnered attention for its potential applications in various therapeutic areas. Vatalanib-d4 Dihydrochloride is particularly noted for its deuterated version, which enhances its stability and metabolic properties, making it a valuable tool in drug discovery and clinical trials.

The parent compound, Vatalanib, is a tyrosine kinase inhibitor that has been extensively studied for its role in inhibiting vascular endothelial growth factor receptors (VEGFR) and platelet-derived growth factor receptors (PDGFR). These receptors are crucial in regulating angiogenesis and fibrosis, making Vatalanib a promising candidate for treating conditions such as cancer and pulmonary fibrosis. The introduction of deuterium atoms in Vatalanib-d4 Dihydrochloride modifies its pharmacokinetic profile, leading to improved bioavailability and reduced metabolism, which are critical factors in drug efficacy.

Recent research has highlighted the significance of deuterated compounds in pharmaceuticals. Deuterium labeling can alter the metabolic pathways of molecules, leading to enhanced stability and prolonged half-life. This modification is particularly useful in the development of targeted therapies where sustained drug exposure is desired. Vatalanib-d4 Dihydrochloride exemplifies this trend, as it combines the therapeutic potential of Vatalanib with the advantages offered by deuterium substitution.

In clinical settings, Vatalanib-d4 Dihydrochloride has been investigated for its potential in treating solid tumors and other angiogenesis-dependent diseases. Studies have shown that it can effectively inhibit tumor growth by disrupting the blood supply to cancer cells. The dihydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for intravenous administration. This formulation has been particularly promising in phase II clinical trials, where it demonstrated significant anti-tumor activity with manageable side effects.

The pharmacological properties of Vatalanib-d4 Dihydrochloride have also been explored in preclinical models. Animal studies have revealed that it can effectively inhibit the proliferation of endothelial cells, which are essential for tumor angiogenesis. Additionally, it has shown potential in reducing fibrotic tissue formation, which is a common complication in chronic diseases. These findings suggest that Vatalanib-d4 Dihydrochloride could be a versatile therapeutic agent with applications beyond oncology.

Advances in mass spectrometry techniques have enabled researchers to better analyze deuterated compounds like Vatalanib-d4 Dihydrochloride. Deuteration can be used as a tool to distinguish between native and labeled molecules, providing valuable insights into metabolic pathways and drug interactions. This technology has been instrumental in understanding how deuterium substitution affects the pharmacokinetics and pharmacodynamics of Vatalanib-d4 Dihydrochloride.

The development of novel drug candidates often involves complex synthetic routes to introduce specific modifications. In the case of Vatalanib-d4 Dihydrochloride, advanced synthetic methodologies have been employed to incorporate deuterium atoms at precise positions within the molecule. These synthetic strategies have been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The successful synthesis of this compound underscores the growing capabilities in medicinal chemistry and synthetic organic chemistry.

Regulatory agencies have also taken note of the potential benefits offered by deuterated compounds. The U.S. Food and Drug Administration (FDA) has approved several deuterated drugs that exhibit improved pharmacokinetic profiles compared to their non-deuterated counterparts. Vatalanib-d4 Dihydrochloride is one such candidate that could benefit from these regulatory pathways, potentially accelerating its path to market approval.

The future prospects of Vatalanib-d4 Dihydrochloride are promising, with ongoing research exploring its potential in treating a wide range of diseases. Innovations in drug design and delivery systems are likely to further enhance its therapeutic efficacy. As our understanding of molecular mechanisms continues to evolve, compounds like Vatalanib-d4 Dihydrochloride will play a crucial role in shaping modern medicine.